Cas no 2107-77-9 (4-Methyldaphnetin)
4-Methyldaphnetin is a synthetic derivative of daphnetin, a naturally occurring coumarin compound. It is characterized by the presence of a methyl group at the 4-position of the coumarin scaffold, which enhances its stability and modulates its biological activity. This compound is of interest in pharmacological research due to its potential anti-inflammatory, antioxidant, and anticoagulant properties. Its well-defined structure allows for precise study in biochemical assays, making it a valuable reference standard or intermediate in medicinal chemistry. The methyl substitution improves solubility in organic solvents, facilitating its use in synthetic applications. 4-Methyldaphnetin is typically supplied as a high-purity solid, ensuring reproducibility in experimental settings.
4-Methyldaphnetin structure
Product Name:4-Methyldaphnetin
CAS No:2107-77-9
MF:C10H8O4
MW:192.168123245239
MDL:MFCD00016972
CID:84124
PubChem ID:354333485
Update Time:2025-06-23
4-Methyldaphnetin Chemical and Physical Properties
Names and Identifiers
-
- 7,8-Dihydroxy-4-methylcoumarin
- 4-Methyldaphnetin
- 7,8-Dihydroxy-4-methyl-2H-chromen-2-one
- 7,8-dihydroxy-4-methylchromen-2-one
- METHYLDAPHNETIN, 4-(RG)
- METHYLDAPHNETIN, 4-(RG) PrintBack
- 4-Methyl-7,8-dihydroxycoumarin
- 4-Methyldaphnetine
- 7,8-dihydroxy-4-methyl-2H-1-benzopyran-2-one
- 7,8-dihydroxy-4-methyl-2H-2-chromenone
- 7,8-dihydroxy-4-methyl-chromen-2-one
- Coumarin,7,8-dihydroxy-4-methyl
- EINECS 218-290-4
- NSC 45795
- NSC 72276
- 2H-1-Benzopyran-2-one, 7,8-dihydroxy-4-methyl-
- Coumarin, 7,8-dihydroxy-4-methyl-
- NSC45795
- 7,8-Dihydroxy-4-methyl-2-benzopyrone
- Coumarin,8-dihydroxy-4-methyl-
- Spectrum_001033
- BRD-K49207204-001-02-9
- 5-18-03-00234 (Beilstein Handbook Reference)
- DTXSID30175295
- SR-01000480657-2
- NSC-72276
- Spectrum2_000321
- NSC72276
- Spectrum5_000482
- BSPBio_002072
- KBioGR_002102
- MFCD00016972
- 2H-1-Benzopyran-2-one,8-dihydroxy-4-methyl-
- SCHEMBL1065373
- 5Z87S33XES
- AKOS003239199
- NCGC00178834-01
- 7,8-dihydroxy-4-methyl-1-benzopyran-2-one
- 7,8-Dihydroxy-4-methyl-2H-chromen-2-one #
- MLS002207178
- 7,8-Dihydroxy-4-methylcoumarin, 97%
- KBio2_006649
- KBio3_001572
- SR-01000480657
- SPBio_000321
- WLN: T66 BOVJ E1 IQ JQ
- Spectrum4_001721
- FT-0619078
- KBio2_001513
- NCGC00095917-02
- NS00014771
- J-013823
- HY-N4286
- s9000
- Q27185989
- NSC-45795
- KBio2_004081
- BDBM50022184
- DHMC
- BRN 0177613
- NCGC00095917-01
- Oprea1_604916
- Spectrum3_000596
- CS-0032640
- SR-01000480657-1
- SPECTRUM1500730
- D4793
- CHEMBL276618
- NWQBYMPNIJXFNQ-UHFFFAOYSA-N
- AS-66969
- SMR001306753
- BRD-K49207204-001-04-5
- SpecPlus_000497
- KBioSS_001513
- CCG-38597
- 2107-77-9
- DivK1c_006593
- KBio1_001537
- CHEBI:107667
- 7,8-DHMC
- STK372480
- DA-70112
- BBL027826
- ALBB-024843
- DTXCID6097786
-
- MDL： MFCD00016972
- Inchi： 1S/C10H8O4/c1-5-4-8(12)14-10-6(5)2-3-7(11)9(10)13/h2-4,11,13H,1H3
- InChI Key： NWQBYMPNIJXFNQ-UHFFFAOYSA-N
- SMILES： O1C(C=C(C)C2C=CC(=C(C1=2)O)O)=O
- BRN： 0177613
Computed Properties
- Exact Mass: 192.04200
- Monoisotopic Mass: 192.042259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 36
- XLogP3: 1.1
- Topological Polar Surface Area: 66.8
- Molecular Weight: 192.17
Experimental Properties
- Color/Form: Powder
- Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 241.0 to 245.0 deg-C
- Boiling Point: 421.5°Cat760mmHg
- Flash Point: 176°C
- Refractive Index: 1.651
- Solubility: Slightly soluble (10 g/l) (25 º C),
- PSA: 70.67000
- LogP: 1.51260
- Sensitiveness: Light Sensitive
- λmax: 325(MeOH)(lit.)
- Solubility: Slightly dissolved
4-Methyldaphnetin Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36-43
- Safety Instruction： S26-S36/37
- RTECS：GN6385000
-
Hazardous Material Identification：
- Storage Condition：0-10°C
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
4-Methyldaphnetin Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyldaphnetin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D4793-1g |
4-Methyldaphnetin |
2107-77-9 | 98.0%(GC&T) | 1g |
￥610.0 | 2022-06-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 630748-1G |
4-Methyldaphnetin |
2107-77-9 | 1g |
¥617.13 | 2023-12-02 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 630748-5G |
4-Methyldaphnetin |
2107-77-9 | 97% | 5G |
5232.24 | 2021-05-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD110146-100mg |
7,8-Dihydroxy-4-methyl-2H-chromen-2-one |
2107-77-9 | 98% | 100mg |
￥155.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD110146-250mg |
7,8-Dihydroxy-4-methyl-2H-chromen-2-one |
2107-77-9 | 98% | 250mg |
￥232.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD110146-1g |
7,8-Dihydroxy-4-methyl-2H-chromen-2-one |
2107-77-9 | 98% | 1g |
￥580.0 | 2022-03-01 | |
| ChemScence | CS-0032640-5mg |
4-Methyldaphnetin |
2107-77-9 | 99.43% | 5mg |
$50.0 | 2022-04-27 | |
| ChemScence | CS-0032640-10mg |
4-Methyldaphnetin |
2107-77-9 | 99.43% | 10mg |
$80.0 | 2022-04-27 | |
| ChemScence | CS-0032640-20mg |
4-Methyldaphnetin |
2107-77-9 | 99.43% | 20mg |
$140.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce54518-1mg |
4-Methyldaphnetin |
2107-77-9 | 98% | 1mg |
￥0.00 | 2023-09-07 |
4-Methyldaphnetin Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2107-77-9)4-Methyldaphnetin
Order Number:A1199690
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:40
Price ($):295.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2107-77-9)7,8-Dihydroxy-4-methylcoumarin
Order Number:LE11718
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
4-Methyldaphnetin Related Literature
-
Jimin Xu,Jing Ai,Sheng Liu,Xia Peng,Linqian Yu,Meiyu Geng,Fajun Nan Org. Biomol. Chem. 2014 12 3721
-
Maliha Uroos,Arshad Javaid,Amina Bashir,Javaria Tariq,Iqra Haider Khan,Sadia Naz,Sameeta Fatima,Misbah Sultan RSC Adv. 2022 12 23963
-
Withet Jivaramonaikul,Paitoon Rashatasakhon,Supason Wanichwecharungruang Photochem. Photobiol. Sci. 2010 9 1120
-
4. Antioxidant effect of coumarin derivatives on free radical initiated and photosensitized peroxidation of linoleic acid in micellesWei Yu,Zai-Qun Liu,Zhong-Li Liu J. Chem. Soc. Perkin Trans. 2 1999 969
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5. CCLII.—Hydroxy-carbonyl compounds. Part IV. The preparation of coumarins and 1 : 4-benzopyrones from pyrogallolFrederick W. Canter,Alfred R. Martin,Alexander Robertson J. Chem. Soc. 1931 1877
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